Cas no 61748-89-8 (Pentanoic acid, 3-methyl-2-oxo-, (R)-)

Pentanoic acid, 3-methyl-2-oxo-, (R)- structure
61748-89-8 structure
Product Name:Pentanoic acid, 3-methyl-2-oxo-, (R)-
CAS No:61748-89-8
MF:C6H10O3
MW:130.141802310944
CID:467579
PubChem ID:440877
Update Time:2025-04-19

Pentanoic acid, 3-methyl-2-oxo-, (R)- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 3-methyl-2-oxo-, (R)-
    • (R)-3-Methyl-2-oxopentanoic acid
    • D-2-Keto-3-methylvalerate
    • LMFA01020280
    • (R)-3-methyl-2-oxovaleric acid
    • 2N24YSA6YZ
    • (R)-2-Oxo-3-methylpentanoic acid
    • AKOS006375900
    • SCHEMBL3860250
    • 61748-89-8
    • (R)-2-Oxo-3-methylpentanoate
    • Pentanoic acid, 3-methyl-2-oxo-, (3R)-
    • (3R)-2-oxoisoleucine
    • C06008
    • (3R)-3-Methyl-2-oxopentanoic acid
    • 3-Methyl-2-oxo-pentanoic acid, (+)-
    • CHEBI:28379
    • (r)-2-oxo-3-methylvaleric acid
    • (R)-OMV
    • UNII-2N24YSA6YZ
    • (+)-3-methyl-2-oxo-pentanoic acid
    • 2oxo-3R-methyl-pentanoic acid
    • Q27103666
    • (3R)-2-oxo-3-methyl-n-valeric acid
    • Inchi: 1S/C6H10O3/c1-3-4(2)5(7)6(8)9/h4H,3H2,1-2H3,(H,8,9)/t4-/m1/s1
    • InChI Key: JVQYSWDUAOAHFM-SCSAIBSYSA-N
    • SMILES: O=C(C(=O)O)[C@H](C)CC

Computed Properties

  • Exact Mass: 130.063
  • Monoisotopic Mass: 130.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd